N-benzyl-2-{[(6-methyl-1,3-benzodioxol-5-yl)methylene]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• Molecular Formula: C25H24N2O3S
• Molecular Weight: 432.5 g/mol
• IUPAC Name: N-benzyl-2-[(Z)-(6-methyl-1,3-benzodioxol-5-yl)methylideneamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C25H24N2O3S/c1-16-11-20-21(30-15-29-20)12-18(16)14-27-25-23(19-9-5-6-10-22(19)31-25)24(28)26-13-17-7-3-2-4-8-17/h2-4,7-8,11-12,14H,5-6,9-10,13,15H2,1H3,(H,26,28)/b27-14-
• InChI Key: FFCURMFIGBFHIR-VYYCAZPPSA-N
• Isomeric SMILES: CC1=CC2=C(C=C1/C=N\C3=C(C4=C(S3)CCCC4)C(=O)NCC5=CC=CC=C5)OCO2
• SMILES: CC1=CC2=C(C=C1C=NC3=C(C4=C(S3)CCCC4)C(=O)NCC5=CC=CC=C5)OCO2

Description

N-benzyl-2-{[(6-methyl-1,3-benzodioxol-5-yl)methylene]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, also known as BMT-047, is a compound with potential therapeutic properties. It belongs to the class of benzothiophene derivatives and has been studied for its ability to modulate certain biological processes.

Mechanism of Action

The mechanism of action of N-benzyl-2-{[(6-methyl-1,3-benzodioxol-5-yl)methylene]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is not fully understood. However, it has been shown to modulate certain biological processes by binding to specific receptors or enzymes. N-benzyl-2-{[(6-methyl-1,3-benzodioxol-5-yl)methylene]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been shown to inhibit histone deacetylase, leading to the activation of certain genes and the inhibition of tumor growth. It has also been shown to activate peroxisome proliferator-activated receptor gamma, leading to the inhibition of inflammation and the promotion of adipocyte differentiation.
Biochemical and Physiological Effects:
N-benzyl-2-{[(6-methyl-1,3-benzodioxol-5-yl)methylene]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, leading to the inhibition of inflammation. N-benzyl-2-{[(6-methyl-1,3-benzodioxol-5-yl)methylene]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has also been shown to inhibit the proliferation of cancer cells and induce apoptosis. In addition, it has been shown to improve insulin sensitivity and glucose uptake in adipocytes.

Advantages and Limitations for Lab Experiments

N-benzyl-2-{[(6-methyl-1,3-benzodioxol-5-yl)methylene]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. It has also been shown to have low toxicity and high bioavailability. However, N-benzyl-2-{[(6-methyl-1,3-benzodioxol-5-yl)methylene]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has some limitations for lab experiments. Its mechanism of action is not fully understood, and its effects may vary depending on the cell type and experimental conditions.

Future Directions

There are several future directions for the study of N-benzyl-2-{[(6-methyl-1,3-benzodioxol-5-yl)methylene]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide. One direction is the development of N-benzyl-2-{[(6-methyl-1,3-benzodioxol-5-yl)methylene]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide as a potential drug for the treatment of inflammatory diseases and cancer. Another direction is the study of the mechanism of action of N-benzyl-2-{[(6-methyl-1,3-benzodioxol-5-yl)methylene]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide and its effects on various biological processes. Further studies are also needed to determine the optimal dosage and administration of N-benzyl-2-{[(6-methyl-1,3-benzodioxol-5-yl)methylene]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide for therapeutic use.

Synthesis Methods

The synthesis of N-benzyl-2-{[(6-methyl-1,3-benzodioxol-5-yl)methylene]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide involves the reaction of 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid with benzaldehyde and 6-methyl-1,3-benzodioxole-5-carbaldehyde in the presence of a catalyst. The resulting product is then treated with benzylamine to obtain N-benzyl-2-{[(6-methyl-1,3-benzodioxol-5-yl)methylene]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide. The synthesis method has been optimized to obtain a high yield of pure compound.

Scientific Research Applications

N-benzyl-2-{[(6-methyl-1,3-benzodioxol-5-yl)methylene]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been studied for its potential therapeutic properties in various diseases. It has been shown to have anti-inflammatory, antioxidant, and anti-tumor effects. N-benzyl-2-{[(6-methyl-1,3-benzodioxol-5-yl)methylene]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has also been studied for its ability to modulate certain biological processes such as the inhibition of histone deacetylase and the activation of peroxisome proliferator-activated receptor gamma. These properties make N-benzyl-2-{[(6-methyl-1,3-benzodioxol-5-yl)methylene]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide a promising candidate for drug development.